N-benzyl-N-butyl-1-(4-chlorobenzyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: N-benzyl-N-butyl-1-[(4-chlorophenyl)methyl]piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C24H31ClN2O.C2H2O4/c1-2-3-15-27(19-20-7-5-4-6-8-20)24(28)22-13-16-26(17-14-22)18-21-9-11-23(25)12-10-21;3-1(4)2(5)6/h4-12,22H,2-3,13-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: YJIWJHMYXAMUJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C26H33ClN2O5
• Molecular Weight: 489.0 g/mol

Description

N-benzyl-N-butyl-1-(4-chlorobenzyl)-4-piperidinecarboxamide oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Bupivacaine, which is a local anesthetic drug used for pain management during surgical procedures. However,

Mechanism of Action

Bupivacaine works by blocking the transmission of nerve impulses in the affected area. It does this by binding to specific receptors on the nerve cells, which inhibits the influx of sodium ions into the cell. This results in the inhibition of nerve impulse transmission, leading to a loss of sensation in the affected area.
Biochemical and Physiological Effects:
Bupivacaine has been found to have several biochemical and physiological effects. It has been shown to decrease the release of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the pain response. Bupivacaine has also been found to decrease the release of neurotransmitters, such as substance P and glutamate, which are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

Bupivacaine has several advantages for use in lab experiments. It has a long duration of action, which allows for sustained pain relief. It also has a low toxicity profile, which makes it a safe option for use in animal studies. However, Bupivacaine has some limitations, such as its potential for systemic toxicity if administered in high doses.

Future Directions

There are several future directions for research on Bupivacaine. One area of interest is the development of new formulations and delivery methods for Bupivacaine, which could improve its efficacy and safety profile. Another area of interest is the investigation of the potential use of Bupivacaine in the treatment of chronic pain conditions, such as fibromyalgia and neuropathic pain. Additionally, further research is needed to better understand the mechanisms of action of Bupivacaine and its effects on different types of nerve fibers.
In conclusion, Bupivacaine is a chemical compound with potential therapeutic applications in pain management. It has been extensively studied for its biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments. There are several future directions for research on Bupivacaine, which could lead to the development of new treatments for chronic pain conditions and improved delivery methods for pain management.

Scientific Research Applications

Bupivacaine has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to be effective in pain management, particularly in regional anesthesia and nerve blocks. Bupivacaine is also being studied for its potential use in the treatment of neuropathic pain, cancer pain, and chronic pain conditions.